Cas no 1935646-53-9 (5-bromo-6-iodo-1-benzothiophene-2-carboxylic acid)

• Product Name: 5-bromo-6-iodo-1-benzothiophene-2-carboxylic acid
• CAS No: 1935646-53-9
• MF: C₉H₄BrIO₂S
• MW: 383.000332832336
• MDL: MFCD29433744
• CID: 5211692
• Update Time: 2025-06-10

5-bromo-6-iodo-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 5-bromo-6-iodo-
• 5-bromo-6-iodo-1-benzothiophene-2-carboxylic acid

• MDL： MFCD29433744
• Inchi： 1S/C9H4BrIO2S/c10-5-1-4-2-8(9(12)13)14-7(4)3-6(5)11/h1-3H,(H,12,13)
• InChI Key： PSKTWFVWXZBHLS-UHFFFAOYSA-N
• SMILES： C12=CC(I)=C(Br)C=C1C=C(C(O)=O)S2

Additional information on 5-bromo-6-iodo-1-benzothiophene-2-carboxylic acid

5-Bromo-6-Iodo-1-Benzothiophene-2-Carboxylic Acid: A Comprehensive Overview

The compound 5-bromo-6-iodo-1-benzothiophene-2-carboxylic acid (CAS No. 1935646-53-9) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds containing a sulfur atom in the ring structure. The presence of bromine and iodine substituents at specific positions on the benzothiophene ring imparts unique electronic and structural properties, making it a subject of interest in contemporary research.

Benzothiophene derivatives have been extensively studied due to their versatile applications in materials science, pharmaceuticals, and optoelectronics. The 5-bromo-6-iodo substitution pattern in this compound is particularly intriguing, as it introduces asymmetry and functional diversity into the molecule. Recent studies have highlighted the importance of such substituted benzothiophenes in designing advanced materials with tailored electronic properties.

One of the most notable aspects of 5-bromo-6-iodo-1-benzothiophene-2-carboxylic acid is its potential in drug discovery. The carboxylic acid group at position 2 provides a site for further functionalization, enabling the creation of bioactive molecules with enhanced pharmacokinetic properties. Researchers have explored its role as a scaffold for developing anti-inflammatory agents and antioxidants, leveraging its ability to modulate cellular pathways.

In terms of synthesis, the compound can be prepared through a combination of nucleophilic aromatic substitution and coupling reactions. The strategic introduction of bromine and iodine substituents requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

The physical properties of 5-bromo-6-iodo-1-benzothiophene-2-carboxylic acid are equally fascinating. Its melting point, solubility, and thermal stability are critical factors that influence its applicability in different fields. For instance, its high thermal stability makes it suitable for use in high-temperature environments, such as in the fabrication of advanced polymers or semiconducting materials.

From an environmental standpoint, understanding the ecological impact of this compound is essential. Studies have shown that its biodegradation potential is moderate under specific conditions, which aligns with current sustainability trends in chemical manufacturing. Researchers are actively exploring methods to enhance its biodegradability without compromising its functional properties.

In conclusion, 5-bromo-6-iodo-1-benzothiophene-2-carboxylic acid represents a promising compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.